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Compound of Interest |

Compound Name: 2-(Propylamino)fluoren-9-one
CAS No.: 92962-48-6
Cat. No.: B14362792
Get Quote
. J

This technical guide provides a comprehensive overview of the spectroscopic characterization
of 2-(Propylamino)fluoren-9-one, a derivative of the versatile fluorenone core. This document
is intended for researchers, scientists, and drug development professionals engaged in the
synthesis, identification, and analysis of novel organic compounds. By leveraging fundamental
principles and comparative data from analogous structures, this guide offers a predictive
analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data for the title compound, alongside validated experimental protocols for data
acquisition.

Introduction

2-(Propylamino)fluoren-9-one belongs to the family of aminofluorenones, a class of
compounds with significant interest in medicinal chemistry and materials science due to their
unique photophysical properties and biological activities. The core structure, fluoren-9-one, is a
polycyclic aromatic ketone known for its fluorescent properties. The introduction of an N-
propylamino group at the 2-position is expected to modulate these properties and introduce
new chemical characteristics. Accurate spectroscopic characterization is paramount for
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confirming the identity and purity of synthesized 2-(Propylamino)fluoren-9-one. This guide will
delve into the predicted spectroscopic signatures of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic
compounds by providing detailed information about the chemical environment of individual
atoms. For 2-(Propylamino)fluoren-9-one, both *H and 3C NMR will be crucial for confirming
the presence and connectivity of the propylamino substituent and the fluorenone backbone.

Predicted *H NMR Spectroscopic Data

The *H NMR spectrum is anticipated to display signals corresponding to the aromatic protons
of the fluorenone core and the aliphatic protons of the propyl group. The chemical shifts are
influenced by the electron-donating nature of the amino group and the electron-withdrawing
effect of the carbonyl group.

Predicted Chemical

_ Multiplicity Integration Assignment
Shift (8, ppm)
Aromatic protons
~76-7.8 m 3H
ortho to carbonyl
Aromatic protons
~72-74 m 2H
meta to carbonyl
Aromatic protons on
~6.8-7.0 m 2H _ _
the substituted ring
~3.1-33 t 2H -NH-CH2-CH2-CHs
~16-1.8 sextet 2H -NH-CH2z-CH2-CHs
~09-1.1 t 3H -NH-CH2-CH2-CHs
~5.0-6.0 brs 1H -NH-

Interpretation of the 'H NMR Spectrum
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The aromatic region of the spectrum is expected to be complex due to the substituted nature of
the fluorenone ring system. The protons on the unsubstituted ring will likely resonate at a lower
field (higher ppm) compared to those on the ring bearing the amino group, which is an electron-
donating group and thus increases the electron density on the adjacent protons, causing an
upfield shift.

The propyl group should exhibit a clear pattern: a triplet for the terminal methyl protons, a
sextet (or multiplet) for the central methylene protons, and a triplet for the methylene protons
attached to the nitrogen. The broad singlet for the N-H proton is characteristic and its chemical
shift can be concentration and solvent dependent.

Predicted **C NMR Spectroscopic Data

The 13C NMR spectrum will provide information on the carbon framework of the molecule.

Predicted Chemical Shift (3, ppm) Assignment

~190 - 195 C=0 (Ketone)

~ 145 - 155 Aromatic C-N

~130- 140 Quaternary aromatic carbons
~110- 130 Aromatic C-H

~45 - 50 -NH-CH2-CH2-CHs

~22-27 -NH-CH2-CH2-CHs

~10-15 -NH-CH2z2-CH2-CHs

Interpretation of the *C NMR Spectrum

The carbonyl carbon is expected to be the most downfield signal. The aromatic region will show
a number of signals corresponding to the 13 carbons of the fluorenone core. The carbon
attached to the nitrogen atom will be significantly shifted compared to the unsubstituted
fluorenone. The three distinct signals in the aliphatic region will confirm the presence of the

propyl group.
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Experimental Protocol for NMR Spectroscopy

Sample Preparation:

» Dissolve 5-10 mg of 2-(Propylamino)fluoren-9-one in approximately 0.7 mL of a suitable
deuterated solvent (e.g., CDCIs or DMSO-ds) in a clean, dry NMR tube.[1]

o Ensure the sample is fully dissolved; gentle warming or sonication may be applied if
necessary.

Data Acquisition:
e Instrument: A 400 MHz or higher field NMR spectrometer.
e H NMR:
o Pulse sequence: Standard single-pulse experiment.
o Spectral width: 0-12 ppm.
o Number of scans: 16-64, depending on sample concentration.
o Relaxation delay: 1-2 seconds.
e 13C NMR:
o Pulse sequence: Proton-decoupled pulse sequence (e.g., zgpg30).
o Spectral width: 0-220 ppm.
o Number of scans: 1024 or more, as *3C has a low natural abundance.

o Relaxation delay: 2-5 seconds.
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Sample Preparation

Data Processing
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Caption: NMR Spectroscopy Workflow

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. For 2-(Propylamino)fluoren-9-one, key functional groups

to be identified are the carbonyl (C=0) of the ketone, the N-H bond of the secondary amine,
and the C-N and C-H bonds.

licted :

Predicted Wavenumber

(cm-Y) Intensity Assignment

~ 3350 - 3450 Medium N-H stretch (secondary amine)
~ 3000 - 3100 Medium Aromatic C-H stretch

~ 2850 - 2960 Medium Aliphatic C-H stretch

~1690- 1710 Strong C=0 stretch (ketone)

~ 1600 - 1620 Medium Aromatic C=C stretch

~ 1500 - 1550 Medium N-H bend

~ 1250 - 1350 Medium C-N stretch

Interpretation of the IR Spectrum
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The most prominent peak in the IR spectrum is expected to be the strong absorption from the
carbonyl group of the fluorenone moiety.[2] The presence of a medium intensity peak in the
region of 3350-3450 cm~* would be indicative of the N-H stretch of the secondary amine.[3]
The aliphatic C-H stretching vibrations from the propyl group will appear just below 3000 cm~1,
while the aromatic C-H stretches will be observed just above 3000 cm~*. The fingerprint region
(below 1500 cm~1) will contain a complex pattern of absorptions corresponding to various
bending and stretching vibrations, including the C-N stretch, which can be used for
confirmation of the overall structure.

Experimental Protocol for IR Spectroscopy

Sample Preparation (KBr Pellet Method):

e Grind a small amount (1-2 mg) of 2-(Propylamino)fluoren-9-one with approximately 100-
200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine,
homogeneous powder is obtained.[4][5][6]

o Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.[6]
Data Acquisition:

e Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

e Mode: Transmission.

e Spectral range: 4000 - 400 cm™1,

e Resolution: 4 cm~1.

e Number of scans: 16-32.

e Abackground spectrum of the empty sample compartment should be collected prior to
sample analysis.
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Sample Preparation (KBr) Data Acquisition Data Analysis
Grind 1-2 mg sample Press into a Place pellet in Collect IR spectrum Identify characteristic Compare with reference
with 100-200 mg KBr transparent pellet FTIR spectrometer P functional group peaks spectra

Click to download full resolution via product page
Caption: IR Spectroscopy Workflow

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and
elemental composition of a compound. It also provides structural information through the
analysis of fragmentation patterns.

Predicted Mass Spectrometric Data (Electron lonization -
El)

e Molecular lon (M*): m/z = 237 (Calculated for C16H1sNO)
o Key Fragmentation Peaks (m/z):
o 208: [M - C2Hs]* (Loss of an ethyl radical via alpha-cleavage)
o 180: [M - C3sH7N]* (Loss of the propylamino group, fluorenone cation)

o 152:[180 - COJ* (Loss of carbon monoxide from the fluorenone cation)

Interpretation of the Mass Spectrum

The mass spectrum of 2-(Propylamino)fluoren-9-one is expected to show a distinct molecular
ion peak at m/z 237, which corresponds to its molecular weight. According to the nitrogen rule,
an odd molecular weight is expected for a compound containing a single nitrogen atom.[7]

A characteristic fragmentation pathway for amines is alpha-cleavage, which involves the
breaking of a bond adjacent to the nitrogen atom.[8][9] In this case, cleavage of the C-C bond
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of the propyl group would lead to the loss of an ethyl radical (CzHse), resulting in a fragment ion
at m/z 208. The most intense peak in the spectrum of amines often results from this alpha-
cleavage.[10]

Another significant fragmentation would be the cleavage of the C-N bond, leading to the
formation of the stable fluorenone cation at m/z 180. This ion could further lose a molecule of
carbon monoxide (CO) to give a fragment at m/z 152.

Experimental Protocol for Mass Spectrometry

Sample Introduction:

o A small amount of the sample can be introduced directly into the ion source via a direct
insertion probe or, if sufficiently volatile and thermally stable, via a gas chromatograph (GC-
MS).

Data Acquisition (EI-MS):

Instrument: A mass spectrometer equipped with an electron ionization source.

lonization energy: 70 eV.

Mass range: m/z 50-500.

Scan speed: 1 scan/second.

Sample Introduction Data Acquisition Data Analysis

Intradu(;e SWER (D lonize sample (e.g., EI) Separate ions by m/z Detect ions Generate mass spectrum STy TEIEE (ST B g HSREE
the ion source and fragment peaks pathways

Click to download full resolution via product page

Caption: Mass Spectrometry Workflow

Conclusion
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The comprehensive spectroscopic analysis outlined in this guide provides a robust framework
for the characterization of 2-(Propylamino)fluoren-9-one. The predicted NMR, IR, and MS
data, derived from the analysis of its structural components, offer a clear set of benchmarks for
researchers to confirm the successful synthesis and purity of this compound. The detailed
experimental protocols provide a standardized approach to data acquisition, ensuring
reproducibility and reliability of the results. This guide serves as a valuable resource for
scientists working with fluorenone derivatives and other novel organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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